Cas no 117017-04-6 ((αR)-Acetyloxybenzenebutanoic Acid)

(αR)-Acetyloxybenzenebutanoic Acid structure
117017-04-6 structure
Product Name:(αR)-Acetyloxybenzenebutanoic Acid
CAS No:117017-04-6
MF:C12H14O4
MW:222.237164020538
CID:1064257
Update Time:2025-07-16

(αR)-Acetyloxybenzenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (αR)-Acetyloxybenzenebutanoic Acid
    • (R)-2-acetoxy-4-phenylbutanoic acid
    • Inchi: 1S/C12H14O4/c1-9(13)16-11(12(14)15)8-7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)/t11-/m1/s1
    • InChI Key: IRUYOQOUDJZKEH-LLVKDONJSA-N
    • SMILES: O(C(C)=O)[C@@H](C(=O)O)CCC1C=CC=CC=1

(αR)-Acetyloxybenzenebutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A187555-100mg
(αR)-Acetyloxybenzenebutanoic Acid
117017-04-6
100mg
$ 173.00 2023-04-19
TRC
A187555-1g
(αR)-Acetyloxybenzenebutanoic Acid
117017-04-6
1g
$ 1326.00 2023-04-19

Additional information on (αR)-Acetyloxybenzenebutanoic Acid

Comprehensive Overview of (αR)-Acetyloxybenzenebutanoic Acid (CAS No. 117017-04-6): Properties, Applications, and Research Insights

(αR)-Acetyloxybenzenebutanoic Acid (CAS No. 117017-04-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. Its unique stereochemistry, denoted by the αR configuration, makes it a valuable intermediate in the synthesis of enantiomerically pure drugs. The compound's acetyloxy and benzenebutanoic acid moieties contribute to its versatility in medicinal chemistry, particularly in designing prodrugs or targeted therapies.

Recent studies highlight the growing demand for chiral compounds like (αR)-Acetyloxybenzenebutanoic Acid due to their role in improving drug efficacy and reducing side effects. Researchers are exploring its potential in enzyme inhibition and receptor modulation, aligning with trends in personalized medicine. The compound's CAS No. 117017-04-6 is frequently cited in patents related to anti-inflammatory and metabolic disorder treatments, reflecting its industrial importance.

From a synthetic perspective, (αR)-Acetyloxybenzenebutanoic Acid is often prepared via asymmetric catalysis or resolution techniques. Its optical purity is critical for applications in API (Active Pharmaceutical Ingredient) development. Analytical methods such as HPLC and NMR are routinely employed to validate its stereochemical integrity, addressing the pharmaceutical industry's stringent quality standards.

Environmental and safety profiles of CAS No. 117017-04-6 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis routes aim to minimize waste and energy consumption during production. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, (αR)-Acetyloxybenzenebutanoic Acid exemplifies the intersection of chiral synthesis, drug development, and sustainability. Its CAS registry number (117017-04-6) serves as a key identifier for researchers and regulators alike, underscoring its role in advancing modern therapeutics.

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